Cas no 102791-94-6 (4-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole)

4-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole structure
102791-94-6 structure
Product Name:4-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole
CAS No:102791-94-6
MF:C11H11N3O2
MW:217.223942041397
CID:1096784
Update Time:2024-07-27

4-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole
    • 1H-Imidazole, 4-methyl-1-(3-methyl-4-nitrophenyl)-
    • Inchi: 1S/C11H11N3O2/c1-8-5-10(3-4-11(8)14(15)16)13-6-9(2)12-7-13/h3-7H,1-2H3
    • InChI Key: INMUXXDUDXRNKT-UHFFFAOYSA-N
    • SMILES: C1N(C2=CC=C([N+]([O-])=O)C(C)=C2)C=C(C)N=1

Computed Properties

  • Exact Mass: 217.08523

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Melting Point: 144-147 °C
  • Boiling Point: 397.9±37.0 °C(Predicted)
  • PSA: 60.96
  • pka: 5.27±0.61(Predicted)
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